Cas no 29444-27-7 (9-cis,13-cis-Retinol 15-Acetate)
9-cis,13-cis-Retinol 15-Acetate Chemical and Physical Properties
Names and Identifiers
-
- (all-Ξ)-O-acetyl-retinol
- 9-cis,13-cis-Retinol 15-Acetate
-
- Inchi: 1S/C22H32O2/c1-17(9-7-10-18(2)14-16-24-20(4)23)12-13-21-19(3)11-8-15-22(21,5)6/h7,9-10,12-14H,8,11,15-16H2,1-6H3/b10-7+,13-12+,17-9-,18-14-
- InChI Key: QGNJRVVDBSJHIZ-VEKRBDQFSA-N
- SMILES: O(C(C)=O)C/C=C(/C)\C=C\C=C(\C)/C=C/C1=C(C)CCCC1(C)C
9-cis,13-cis-Retinol 15-Acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R252120-1mg |
9-cis,13-cis-Retinol 15-Acetate |
29444-27-7 | 1mg |
$ 339.00 | 2023-09-06 | ||
| TRC | R252120-5mg |
9-cis,13-cis-Retinol 15-Acetate |
29444-27-7 | 5mg |
$ 1453.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477232-5 mg |
9-cis,13-cis-Retinol 15-Acetate, |
29444-27-7 | 5mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-477232-5mg |
9-cis,13-cis-Retinol 15-Acetate, |
29444-27-7 | 5mg |
¥2858.00 | 2023-09-05 |
9-cis,13-cis-Retinol 15-Acetate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 9-cis,13-cis-Retinol 15-Acetate
9-cis,13-cis-Retinol 15-Acetate (CAS No. 29444-27-7): A Comprehensive Guide to Its Properties and Applications
In the realm of cosmetic and dermatological research, 9-cis,13-cis-Retinol 15-Acetate (CAS No. 29444-27-7) has emerged as a compound of significant interest. This retinoid derivative, often associated with anti-aging and skin rejuvenation, is gaining traction due to its unique molecular structure and potential benefits. As consumers increasingly seek science-backed skincare solutions, understanding this compound's role becomes essential.
The 9-cis,13-cis-Retinol 15-Acetate is a stereoisomer of retinol acetate, a well-known precursor to vitamin A. Unlike its all-trans counterpart, this cis-configuration offers distinct biochemical interactions, particularly in collagen synthesis and cellular turnover. Recent studies highlight its enhanced stability compared to traditional retinoids, making it a preferred choice in formulations targeting fine lines, hyperpigmentation, and photoaging.
One of the most searched questions in skincare forums is: *"How does 9-cis,13-cis-Retinol 15-Acetate differ from retinol?"* The answer lies in its isomeric structure, which may reduce skin irritation while maintaining efficacy. This aligns with the growing demand for gentle yet effective actives, especially among users with sensitive skin.
From a formulation perspective, 9-cis,13-cis-Retinol 15-Acetate excels in oxidative stability, addressing a common challenge in retinol-based products. Its esterified form further enhances shelf life, a critical factor for brands prioritizing product longevity. Industry trends indicate a surge in encapsulated retinoids, where this compound plays a pivotal role due to its compatibility with delivery systems like liposomes.
Environmental and clean beauty movements have also influenced its adoption. Unlike some synthetic alternatives, 9-cis,13-cis-Retinol 15-Acetate can be derived from natural sources, resonating with consumers seeking eco-conscious ingredients. This aligns with Google's algorithm updates favoring sustainable skincare content.
In clinical settings, research on 29444-27-7 focuses on its keratinocyte modulation properties. A 2023 study noted its potential to upregulate epidermal hydration markers, answering frequent queries like *"Which retinoid is best for dry skin?"* Such findings position it as a versatile ingredient for barrier repair formulations.
Regulatory-wise, 9-cis,13-cis-Retinol 15-Acetate complies with global cosmetic safety standards, including EU and FDA guidelines. Its non-comedogenic profile makes it suitable for acne-prone skin, a top concern in dermatologist searches.
For manufacturers, optimizing 29444-27-7 concentrations (typically 0.1%-1%) requires balancing efficacy thresholds with consumer tolerance. This precision mirrors the industry's shift toward personalized skincare, a dominant trend in 2024.
In conclusion, 9-cis,13-cis-Retinol 15-Acetate represents a nexus of innovation and consumer needs. Its multifaceted applications—from anti-wrinkle serums to night creams—solidify its status as a cornerstone in modern cosmeceuticals.
29444-27-7 (9-cis,13-cis-Retinol 15-Acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)